N-(3-chlorophenyl)-2-hydroxyacetamide

• IUPAC Name: N-(3-chlorophenyl)-2-hydroxyacetamide
• InChI: InChI=1S/C8H8ClNO2/c9-6-2-1-3-7(4-6)10-8(12)5-11/h1-4,11H,5H2,(H,10,12)
• InChI Key: PUZVZHGXIXQYDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CO
• Molecular Formula: C8H8ClNO2
• DSSTOX Substance ID: DTXSID80283273
• Molecular Weight: 185.61 g/mol
• CAS No.: 90434-26-7

Description

• Physical appearance : White powder

Synthesis Analysis

The synthesis of N-(3-chlorophenyl)-2-hydroxyacetamide involves the reaction between 3-chlorophenyl isothiocyanate and NaOH in EtOH solution, followed by acidification with HCl . The final product is obtained by extraction with chloroform .

Molecular Structure Analysis

The molecular structure of This compound features the anticipated syn-disposition of the thioamide-N—H and thione-S atoms. The central CNOS chromophore is planar and forms a dihedral angle of approximately 7.94° with the N-bound 3-chlorophenyl ring .

Physical and Chemical Properties Analysis

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Scientific Research Applications

Synthesis of Novel Chemical Compounds

• Insecticidal Agents : Rashid et al. (2021) synthesized novel N-(4-chlorophenyl)-2-phenoxyacetamide derivatives and tested their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis, demonstrating potential as insecticidal agents (Rashid et al., 2021).

Crystal Structure and Characterization Studies

• Characterization of Related Compounds : Prabhuswamy et al. (2015) characterized the compound (Z)-2-(3-chlorophenyl)-N’-hydroxyacetamidine using various techniques such as NMR, FT-IR, and X-ray diffraction, contributing to the understanding of its molecular structure (Prabhuswamy et al., 2015).

• Dakin–West Reaction Enhancement : Tian et al. (2014) synthesized novel N-(1-(3-chlorophenyl)-3-aryl-3-oxopropyl)-2-(4-nitrophenyl) acetamides, improving the Dakin–West reaction, which is vital in organic synthesis (Tian et al., 2014).